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Quantum dots are semiconductor nanocrystals, typically a few nanometers in size, which

exhibit quantum mechanical properties.[2] When the size of a semiconductor crystal is reduced

to a dimension comparable to or smaller than its exciton Bohr radius, the charge carriers

(electrons and holes) become spatially confined.[3][4] This phenomenon, known as the

quantum confinement effect, leads to the quantization of energy levels, similar to those in an

atom.[4] Consequently, the continuous energy bands of the bulk material are transformed into

discrete, atomic-like energy levels.[2][4]

For Zinc Sulfide (ZnS), a II-VI semiconductor with a wide bandgap of 3.68 eV in its bulk form,

the exciton Bohr radius is approximately 2.5 nm.[3][5] When the size of ZnS nanocrystals is

reduced to below 10 nm, strong quantum confinement effects become apparent.[6] A primary

consequence of this confinement is the widening of the bandgap energy.[7][8] This size-

dependent bandgap allows for the tuning of the optical and electronic properties of ZnS QDs

simply by controlling their size during synthesis.[3][4] As the particle size decreases, the

bandgap energy increases, resulting in a "blue shift" in both the absorption and emission

spectra.[7][9]

The relationship between the bandgap energy of a quantum dot and its radius can be

approximated by the Brus equation.[3] This model provides a theoretical framework for

understanding and predicting the size-dependent optical properties of ZnS QDs.[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b7820697?utm_src=pdf-custom-synthesis
https://www.scirp.org/journal/paperinformation?paperid=132965
https://www.spiedigitallibrary.org/proceedings/Download?urlId=10.1117%2F12.3044941
https://www.spiedigitallibrary.org/conference-proceedings-of-spie/13276/132760K/Facile-synthesis-and-characterization-of-ZnS-quantum-dots-by-simple/10.1117/12.3044941.full
https://en.wikipedia.org/wiki/Quantum_dot
https://biointerfaceresearch.com/wp-content/uploads/2022/03/BRIAC132.158.pdf
https://chalcogen.ro/423_KafelA.pdf
https://asianpubs.org/index.php/ajchem/article/download/15874/15832
http://www.maas.edu.mm/Research/Admin/pdf/9.%20Daw%20Aye%20Mya%20Phyu%20(81-90).pdf
https://scispace.com/pdf/characterization-of-zns-quantum-dot-q-dot-by-ultraviolet-4ueeq1gt6k.pdf
https://www.benchchem.com/product/b7820697#quantum-confinement-effects-in-zns-quantum-dots
https://www.benchchem.com/product/b7820697#quantum-confinement-effects-in-zns-quantum-dots
https://www.benchchem.com/product/b7820697#quantum-confinement-effects-in-zns-quantum-dots
https://www.benchchem.com/product/b7820697#quantum-confinement-effects-in-zns-quantum-dots
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7820697?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

